Cas no 2229114-32-1 (3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid)

3-Amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid is a structurally unique cyclobutane derivative featuring both an amino and carboxylic acid functional group, alongside a dimethyloxazole moiety. This compound is of interest in medicinal chemistry and drug development due to its rigid cyclobutane scaffold, which can enhance binding affinity and metabolic stability in bioactive molecules. The presence of the oxazole ring further contributes to its potential as a versatile intermediate for heterocyclic synthesis. Its balanced polarity and functional group diversity make it suitable for applications in peptide mimetics and small-molecule therapeutics. The compound is typically handled under controlled conditions to preserve its reactivity and stability.
3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid structure
2229114-32-1 structure
Product Name:3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid
CAS No:2229114-32-1
MF:C10H14N2O3
MW:210.229762554169
CID:6000854
PubChem ID:165791685
Update Time:2025-05-20

3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid
    • EN300-1752953
    • 2229114-32-1
    • Inchi: 1S/C10H14N2O3/c1-5-6(2)15-8(12-5)10(9(13)14)3-7(11)4-10/h7H,3-4,11H2,1-2H3,(H,13,14)
    • InChI Key: WJQKRXVRQGCOIX-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)N=C1C1(C(=O)O)CC(C1)N

Computed Properties

  • Exact Mass: 210.10044231g/mol
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 89.4Ų

3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid Pricemore >>

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Additional information on 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid (CAS: 2229114-32-1)

The compound 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid (CAS: 2229114-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in drug discovery. The presence of both amino and carboxylic acid functional groups, along with the dimethyloxazole moiety, provides multiple sites for chemical modification, making it a versatile building block for the development of targeted therapies.

One of the most promising aspects of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid is its potential application in the treatment of neurological disorders. Preliminary in vitro studies have demonstrated its ability to modulate specific neurotransmitter pathways, suggesting a possible role in the management of conditions such as epilepsy and neurodegenerative diseases. Further research is needed to elucidate its exact mechanism of action and to assess its efficacy in vivo.

In addition to its neurological applications, this compound has also been investigated for its antimicrobial properties. Recent findings indicate that derivatives of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid exhibit significant activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. This opens up new avenues for the development of next-generation antibiotics.

The synthesis of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid has been optimized in recent years, with several research groups reporting improved yields and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to enhance the efficiency of the production process, making it more scalable for industrial applications.

Despite these advancements, challenges remain in the characterization and formulation of this compound. Issues such as stability under physiological conditions and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through the development of novel delivery systems and prodrug strategies.

In conclusion, 3-amino-1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid represents a promising candidate for further investigation in the fields of neurology and antimicrobial therapy. Its unique chemical structure and versatile applications make it a valuable asset in the quest for new and effective treatments. Future studies should aim to explore its full pharmacological profile and to translate these findings into clinical applications.

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